Cas no 1806059-96-0 (Methyl 2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1806059-96-0
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4874647
• Update Time: 2025-05-27

Methyl 2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H7BrClF2NO2/c1-16-9(15)4-3-14-5(2-10)6(7(4)11)8(12)13/h3,8H,2H2,1H3
• InChI Key： SERSUJJBGMOMNF-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(C(=O)OC)=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate

Comprehensive Overview of Methyl 2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806059-96-0)

Methyl 2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806059-96-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, chloro, and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine-5-carboxylate backbone, enables versatile reactivity, making it a valuable building block for drug discovery and material science.

The growing demand for fluorinated pyridine derivatives in modern chemistry has placed compounds like Methyl 2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate at the forefront of research. Fluorine incorporation, a trending topic in medicinal chemistry, enhances metabolic stability and bioavailability, aligning with current industry needs for sustainable drug development. Researchers frequently explore its potential in cross-coupling reactions and heterocyclic synthesis, addressing common search queries such as "efficient fluorinated intermediates" or "pyridine-based building blocks."

From a synthetic perspective, the bromomethyl group in this compound offers exceptional reactivity for nucleophilic substitutions, while the difluoromethyl moiety contributes to lipophilicity—a key factor in optimizing drug-like properties. Its CAS No. 1806059-96-0 is often referenced in patent literature, particularly in innovations related to crop protection chemicals and small-molecule inhibitors. This aligns with frequent searches on "high-value agrochemical intermediates" and "fluorine in drug design," highlighting its interdisciplinary relevance.

Handling and storage of Methyl 2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate require adherence to standard laboratory protocols, given its functional group sensitivity. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed for purity verification—a point of interest for researchers querying "quality control for pyridine derivatives." The compound’s stability under inert atmospheres and compatibility with common solvents further enhances its utility in multistep syntheses.

In conclusion, CAS No. 1806059-96-0 represents a strategically important chemical entity bridging pharmaceutical and agricultural innovations. Its structural features cater to contemporary demands for precision synthesis and green chemistry, while its applications resonate with trending topics like "fluorine’s role in bioactive compounds" and "pyridine chemistry advancements." As research continues to evolve, this compound is poised to remain a focal point in high-value chemical synthesis.